Cas no 438530-91-7 (2-chloro-4,5-difluorobenzohydrazide)

• Product Name: 2-chloro-4,5-difluorobenzohydrazide
• CAS No: 438530-91-7
• MF: C₇H₅ClF₂N₂O
• MW: 206.577207326889
• MDL: MFCD03419404
• CID: 327191
• PubChem ID: 3597763
• Update Time: 2025-05-20

2-chloro-4,5-difluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-4,5-difluoro-, hydrazide
• 2-Chloro-4,5-difluorobenzohydrazide
• Benzoic acid, 2-chloro-4,5-difluoro-, hydrazide (9CI)
• 438530-91-7
• CS-0238689
• 2-Chloro-4,5-difluorobenzoic acid hydrazide
• EN300-199418
• AKOS003794110
• C7H5ClF2N2O
• DTXSID401261637
• 2-chloro-4,5-difluorobenzohydrazide

• MDL： MFCD03419404
• Inchi： 1S/C7H5ClF2N2O/c8-4-2-6(10)5(9)1-3(4)7(13)12-11/h1-2H,11H2,(H,12,13)
• InChI Key： XAKGFHQWGBIABM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(NN)=O)F)F

Computed Properties

• Exact Mass: 206.006
• Monoisotopic Mass: 206.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-4,5-difluorobenzohydrazide

Professional Introduction to 2-chloro-4,5-difluorobenzohydrazide (CAS No. 438530-91-7)

2-chloro-4,5-difluorobenzohydrazide (CAS No. 438530-91-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the benzohydrazide class, characterized by the presence of a hydrazide functional group attached to a benzene ring. The introduction of chlorine and fluorine atoms at the 2nd, 4th, and 5th positions of the benzene ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of 2-chloro-4,5-difluorobenzohydrazide imparts distinct chemical characteristics that make it useful in various synthetic pathways. The hydrazide moiety (-NH-NH₂) is highly reactive and can participate in condensation reactions, forming hydrazones or azines, which are crucial intermediates in drug synthesis. Additionally, the electron-withdrawing nature of the chlorine and fluorine substituents influences the electronic distribution of the molecule, affecting its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The presence of fluorine atoms in 2-chloro-4,5-difluorobenzohydrazide contributes to these properties, making it a promising candidate for developing novel pharmaceuticals. For instance, fluorinated compounds have been widely studied for their role in antiviral, anticancer, and anti-inflammatory drugs.

One of the most notable applications of 2-chloro-4,5-difluorobenzohydrazide is in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new derivatives with potential therapeutic effects. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. The study highlighted the importance of fluorinated benzohydrazides in designing molecules with improved pharmacokinetic profiles.

The synthetic utility of 2-chloro-4,5-difluorobenzohydrazide extends beyond pharmaceutical applications. It has been utilized as a key intermediate in the preparation of agrochemicals, where its structural features contribute to the development of compounds with enhanced pest resistance and crop protection properties. The versatility of this compound underscores its significance in industrial chemistry.

From a mechanistic standpoint, the reactivity of 2-chloro-4,5-difluorobenzohydrazide is influenced by both electronic and steric factors. The chlorine atom at the 2-position withdraws electron density through resonance, making the adjacent positions more electrophilic. This electronic bias facilitates nucleophilic substitution reactions at these positions, allowing for further functionalization. On the other hand, the fluorine atoms introduce steric hindrance and can influence reaction pathways by affecting molecular conformation.

In conclusion, 2-chloro-4,5-difluorobenzohydrazide (CAS No. 438530-91-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable building block for synthesizing bioactive molecules with improved therapeutic properties. As research continues to uncover new applications for fluorinated aromatic compounds, 2-chloro-4,5-difluorobenzohydrazide is poised to play a crucial role in developing next-generation drugs and agrochemicals.